N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide
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Description
N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C17H16N2O3S2 and its molecular weight is 360.45. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential and Chemical Diversity
Benzothiazoles, including compounds structurally related to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, have shown a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their potential as antitumor agents, especially the 2-arylbenzothiazole moiety, is under development for cancer treatment. The structural simplicity and ease of synthesis of benzothiazoles provide ample scope for developing chemical libraries to discover new chemical entities for market progression (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).
Environmental Presence and Effects
The review on parabens, which share a common functional group with benzothiazole derivatives, outlines their ubiquitous presence in aquatic environments due to widespread use in consumer products. Although primarily focused on parabens, this research underscores the importance of studying the environmental fate and behavior of benzothiazole derivatives and similar compounds, considering their potential endocrine-disrupting effects and persistence in water bodies (Haman, Dauchy, Rosin, & Munoz, 2015).
Synthetic and Biological Importance
The synthesis and biological significance of 2-(thio)ureabenzothiazoles have been explored, highlighting their importance in medicinal chemistry. Compounds like Frentizole, a UBT derivative, have applications in treating rheumatoid arthritis and systemic lupus erythematosus. The review provides insights into synthetic methodologies and the pharmacological activities of UBTs and TBTs, illustrating their therapeutic potential (Rosales-Hernández, Mendieta-Wejebe, Padilla-Martínez, García-Báez, & Cruz, 2022).
Pharmacological Developments
Recent advancements in the structural modifications of benzothiazoles have led to the development of new antitumor agents. This review discusses heterocyclic derivatives bearing the benzothiazole moiety and their potential in cancer chemotherapy, underscoring the ongoing need for drug combinations and new drugs with lower toxicity for safe clinical use (Ahmed, Srikanth Yellamelli Valli Venkata, Mohammed, Sultana, & Methuku, 2012).
Properties
IUPAC Name |
N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S2/c1-21-13-8-12-15(9-14(13)22-2)24-17(18-12)19-16(20)10-4-6-11(23-3)7-5-10/h4-9H,1-3H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFLGSCVSFLIFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)SC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.